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Compound of Interest

Compound Name: 2-Methoxyanofinic acid

Cat. No.: B15593408

Disclaimer: Scientific literature providing in-depth biological activity, specific experimental
protocols, and defined mechanisms of action for 2-Methoxyanofinic acid is limited. This guide
consolidates available chemical data and contextual biological information from its natural
sources.

Introduction

2-Methoxyanofinic acid, registered under CAS number 179457-70-6, is a natural product
identified as 7-methoxy-2,2-dimethylchromene-6-carboxylic acid. This compound is classified
as an iridoid and has been isolated from plants of the Gentiana genus, specifically Gentiana
macrophylla and Gentiana lutea. These plants have a history of use in traditional medicine, and
their extracts are known to contain a variety of bioactive compounds.[1][2][3][4][5] However,
specific research detailing the pharmacological properties of 2-Methoxyanofinic acid is not
extensively available in public-domain literature. This document aims to provide a
comprehensive overview of the existing information.

Chemical and Physical Properties

A summary of the key chemical and physical properties for 2-Methoxyanofinic acid is
presented below. This data is compiled from publicly accessible chemical databases.
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Property Value Source

CAS Number 179457-70-6

7-methoxy-2,2-

IUPAC Name dimethylchromene-6-carboxylic
acid
Synonyms 2-Methoxyanofinic acid
Molecular Formula C13H1404
Molecular Weight 234.25 g/mol
Not specified in available
Appearance ]
literature
N Not specified in available
Solubility

literature

Natural Occurrence

2-Methoxyanofinic acid is a phytochemical found in the following plant species:

o Gentiana macrophylla(Large Leaf Gentian): The roots of this plant are used in traditional
Chinese medicine for their anti-inflammatory and analgesic properties.[1] Phytochemical
analyses have identified numerous compounds, including iridoids, secoiridoids, flavonoids,
and triterpenoids.[1][2][3][4][5]

o Gentiana lutea(Great Yellow Gentian): This species is also known for its medicinal
properties, primarily related to its bitter compounds which are used as digestive tonics.

While 2-Methoxyanofinic acid is a known constituent of these plants, its concentration and
contribution to their overall bioactivity have not been specifically detailed in the reviewed
literature. The primary focus of much of the research on these species has been on more
abundant components like gentiopicroside and other secoiridoids.[1][4]

Biological Activity and Potential Therapeutic
Relevance (Inferred)
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There is a significant lack of direct research on the biological activities of 2-Methoxyanofinic
acid. However, the extracts of Gentiana macrophylla, from which this compound is isolated,
have been reported to possess a range of pharmacological effects, including:

Anti-inflammatory effects[1]

Analgesic properties[1]

Hepatoprotective activities[1]

Antioxidant properties[1]

It is plausible that 2-Methoxyanofinic acid, as a constituent of these extracts, may contribute
to these activities. However, without specific studies on the isolated compound, its individual
bioactivity and mechanism of action remain speculative.

Synthesis and Experimental Protocols

Detailed experimental protocols for the isolation or synthesis of 2-Methoxyanofinic acid are
not readily available in the scientific literature. However, a plausible synthetic route can be
conceptualized based on general organic chemistry principles for the synthesis of similar
chromene structures.

Below is a hypothetical workflow for the synthesis of 2-Methoxyanofinic acid.
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Hypothetical Synthesis Workflow
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A potential, unverified synthetic pathway for 2-Methoxyanofinic acid.

Note: This proposed synthesis is illustrative and has not been experimentally validated based
on available literature for this specific compound.

Signaling Pathways and Mechanism of Action

Currently, there is no published research that elucidates the specific signaling pathways
modulated by 2-Methoxyanofinic acid or its precise mechanism of action. Further
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investigation is required to determine its molecular targets and how it may exert any biological
effects.

Conclusion and Future Directions

2-Methoxyanofinic acid (CAS 179457-70-6) is a known natural product with a defined
chemical structure. However, a thorough review of the scientific literature reveals a significant
gap in our understanding of its biological properties. While the plants it is derived from have
established medicinal uses, the specific contribution of this compound is unknown.

For researchers, scientists, and drug development professionals, 2-Methoxyanofinic acid
represents an under-investigated molecule that may warrant further study. Its availability from
chemical suppliers for research use provides the opportunity for future investigations into its
potential pharmacological activities. Future research should focus on:

« [solation and purification of sufficient quantities for biological screening.

 Invitro and in vivo studies to determine its bioactivity profile (e.g., anti-inflammatory,
antioxidant, anticancer).

e Mechanism of action studies to identify its molecular targets and affected signaling
pathways.

Such studies are essential to unlock the potential therapeutic value of this natural compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide on 2-Methoxyanofinic Acid
(CAS 179457-70-6)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15593408#2-methoxyanofinic-acid-cas-number-
179457-70-6]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
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and industry. Email: info@benchchem.com
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